Cas no 590372-23-9 (2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid)

2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid structure
590372-23-9 structure
Product Name:2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid
CAS No:590372-23-9
MF:C11H5BrF3NO2
MW:320.062112569809
CID:1091934
PubChem ID:11120769
Update Time:2025-04-20

2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid
    • 2-bromo-4-trifluoromethyl-8-quinolinecarboxylic acid
    • AG-A-38040
    • AK146193
    • CTK5I6295
    • KB-228764
    • PC9242
    • 590372-23-9
    • MFCD08741363
    • 2-bromo-4-(trifluoromethyl)quinoline-8-carboxylicAcid
    • SB72854
    • DB-251378
    • SY353180
    • AKOS016038805
    • MDL： MFCD08741363
    • Inchi： 1S/C11H5BrF3NO2/c12-8-4-7(11(13,14)15)5-2-1-3-6(10(17)18)9(5)16-8/h1-4H,(H,17,18)
    • InChI Key： BLFFDHBTAVDNLS-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C(F)(F)F)=C2C=CC=C(C(=O)O)C2=N1

Computed Properties

  • Exact Mass: 318.94555
  • Monoisotopic Mass: 318.94558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

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2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:590372-23-9)2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid
Order Number:A940706
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:35
Price ($):569.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:590372-23-9)2-Bromo-4-(trifluoromethyl)quinoline-8-carboxylic acid
A940706
Purity:99%
Quantity:1g
Price ($):569.0
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